![molecular formula C16H15N5O B216525 2-[(4-methylquinazolin-2-yl)amino]-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one](/img/structure/B216525.png)
2-[(4-methylquinazolin-2-yl)amino]-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one
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Overview
Description
2-[(4-methylquinazolin-2-yl)amino]-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one is a chemical compound that has gained significant attention in the field of medical research due to its potential therapeutic applications. The compound is a cyclopenta[d]pyrimidinone derivative and has been studied extensively for its pharmacological properties.
Mechanism of Action
The mechanism of action of 2-[(4-methylquinazolin-2-yl)amino]-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting certain enzymes and receptors in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. The compound has been shown to have anti-inflammatory, antioxidant, and anti-tumor properties. It has also been found to improve cognitive function and memory in animal studies.
Advantages and Limitations for Lab Experiments
2-[(4-methylquinazolin-2-yl)amino]-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one has several advantages for lab experiments. The compound is stable and can be easily synthesized in the laboratory. It is also relatively inexpensive compared to other compounds used in medical research. However, the limitations of the compound include its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 2-[(4-methylquinazolin-2-yl)amino]-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one. One potential direction is to study the compound's effectiveness in treating other neurodegenerative diseases, such as Huntington's disease. Another direction is to investigate the compound's potential as an anti-cancer agent in human trials. Additionally, more research is needed to fully understand the mechanism of action of the compound and its potential side effects.
In conclusion, this compound is a promising compound that has shown potential in the treatment of various diseases. The compound's stability, low cost, and pharmacological properties make it an attractive target for future research. However, more studies are needed to fully understand the compound's mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 2-[(4-methylquinazolin-2-yl)amino]-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one is a complex process that involves several steps. The most common method of synthesis involves the reaction of 4-methylquinazoline-2-amine with cyclopentanone in the presence of a catalyst to produce the desired compound.
Scientific Research Applications
2-[(4-methylquinazolin-2-yl)amino]-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one has been extensively studied for its potential therapeutic applications. The compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
Molecular Formula |
C16H15N5O |
---|---|
Molecular Weight |
293.32 g/mol |
IUPAC Name |
2-[(4-methylquinazolin-2-yl)amino]-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-one |
InChI |
InChI=1S/C16H15N5O/c1-9-10-5-2-3-7-12(10)18-15(17-9)21-16-19-13-8-4-6-11(13)14(22)20-16/h2-3,5,7H,4,6,8H2,1H3,(H2,17,18,19,20,21,22) |
InChI Key |
QOPNCMPBNBPZEY-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=NC(=NC2=CC=CC=C12)NC3=NC(=O)C4=C(N3)CCC4 |
SMILES |
CC1=NC(=NC2=CC=CC=C12)NC3=NC(=O)C4=C(N3)CCC4 |
Canonical SMILES |
CC1=NC(=NC2=CC=CC=C12)NC3=NC(=O)C4=C(N3)CCC4 |
Origin of Product |
United States |
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